Cas no 1820574-46-6 (rac-(1S,5S)-2-oxabicyclo[3.2.0]heptan-7-one)

• Product Name: rac-(1S,5S)-2-oxabicyclo[3.2.0]heptan-7-one
• CAS No: 1820574-46-6
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD27966368
• CID: 4620061
• PubChem ID: 21671349
• Update Time: 2024-03-01

rac-(1S,5S)-2-oxabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• rac-(1S,5S)-2-oxabicyclo[3.2.0]heptan-7-one
• (1S,5S)-2-OXABICYCLO[3.2.0]HEPTAN-7-ONE

• MDL： MFCD27966368
• Inchi： 1S/C6H8O2/c7-5-3-4-1-2-8-6(4)5/h4,6H,1-3H2/t4-,6-/m0/s1
• InChI Key： XKRBHKQNGYBGBD-NJGYIYPDSA-N
• SMILES： O1CC[C@H]2CC([C@@H]12)=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes